Cas no 33263-43-3 (4-Chloro-3-pyridinesulfonamide)

• Product Name: 4-Chloro-3-pyridinesulfonamide
• CAS No: 33263-43-3
• MF: C₅H₅ClN₂O₂S
• MW: 192.623398542404
• MDL: MFCD04038136
• CID: 54042
• PubChem ID: 118426
• Update Time: 2025-06-13

4-Chloro-3-pyridinesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyridine-3-sulfonamide
• 4-CHLORO-3-PYRIDINESULFAMIDE
• 4-CHLORO-3-PYRIDINESULFONAMIDE
• 4-CHLORO-3-PYRIDINESULFONAMIDE HYDROCHLORIDE
• 4-CHLORO-3-PYRIDINESULPHONAMIDE
• 4-CHLORO-PYRIDINE-3-SULFONIC ACID AMIDE
• 4-CHLOROPYRIDINE-3-SULPHONAMIDE
• 4-CHOROPYRIDINE-3-SULPHONAMIDE
• 3-PYRIDINE-4-CHLOROSULFONAMIDE
• 4-Chloro-3-Sulfamoylpyridine
• 4-Chloropyridin-3-sulfonamide
• 4-chloropyridin-3-yl-sulfonamide
• 4-Chloropyridine-3-Sulfamide
• 4-chloro-pyridine-3-sulphonamide
• 4-Chloropyridine-sulphonamide
• 4-Choropyridine
• 4-Chloro-3-pyridylsulfonamide
• DB-002567
• STR09801
• NS00022062
• AC-4716
• GS1232
• W-106781
• EINECS 251-434-4
• 4-Chloro-3-pyridinesulfonamide (>85%)
• 4-Chloro-3-pyridinesulfonamide, AldrichCPR
• CS-0020161
• F14904
• 4-chloranylpyridine-3-sulfonamide
• 33263-43-3
• 4-chloropyridine-3- sulfonamide
• A839190
• UNII-QY6G99E6Q2
• 3-Pyridinesulfonamide, 4-chloro-
• MFCD04038136
• QY6G99E6Q2
• BCP21216
• AKOS005207205
• SCHEMBL51312
• SB52345
• 3-PYRIDINESULPHONAMIDE, 4-CHLORO-
• DTXSID50186904
• SY033283
• EN300-270986
• 4-CHLORO-3-PYRIDYLSULPHONAMIDE
• 4-Chloro-3-pyridinesulfonamide

• MDL： MFCD04038136
• Inchi： 1S/C5H5ClN2O2S/c6-4-1-2-8-3-5(4)11(7,9)10/h1-3H,(H2,7,9,10)
• InChI Key： DGIINIBYHCODIH-UHFFFAOYSA-N
• SMILES： NS(=O)(=O)C1=C(Cl)C=CN=C1

Computed Properties

• Exact Mass: 191.97600
• Monoisotopic Mass: 191.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 81.4A^2

Experimental Properties

• Color/Form: Colorless to light yellow crystalline powder
• Density: 1.558
• Melting Point: 150-155 ºC
• Boiling Point: 380.4°C at 760 mmHg
• Flash Point: 183.9°C
• Refractive Index: 1.592
• Water Partition Coefficient: dissolution
• PSA: 81.43000
• LogP: 2.16350
• Solubility: Soluble in water

4-Chloro-3-pyridinesulfonamide Security Information

• Signal Word：Danger
• Hazard Statement： H319
• Warning Statement： P261; P264; P270; P271; P280; P301+P310; P302+P352; P304+P340; P305+P351+P338; P312; P321; P330; P332+P313; P337+P313; P362; P403+P233; P405,P501
• Hazardous Material transportation number：2811
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Packing Group：III
• PackingGroup：III
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R22; R36/37/38
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 4-Chloro-3-pyridinesulfonamide

Introduction to 4-Chloro-3-pyridinesulfonamide (CAS No. 33263-43-3)

4-Chloro-3-pyridinesulfonamide, with the chemical formula C₆H₅ClN₂O₂S, is a significant compound in the field of pharmaceutical and agrochemical research. This sulfonamide derivative has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and sulfonamide functional groups enhances its reactivity, enabling diverse chemical modifications that are crucial for drug development.

The compound's molecular structure, featuring a pyridine ring substituted at the 3-position with a sulfonamide group and a chlorine atom at the 4-position, contributes to its unique chemical behavior. This arrangement not only influences its solubility and stability but also plays a critical role in its interaction with biological targets. The sulfonamide moiety is particularly noteworthy, as it is a well-documented pharmacophore in medicinal chemistry, known for its ability to form hydrogen bonds and participate in ionic interactions with biological molecules.

In recent years, 4-Chloro-3-pyridinesulfonamide has been extensively studied for its potential in developing novel therapeutic agents. Its structural features make it an excellent candidate for further derivatization, allowing researchers to explore new chemical spaces for drug discovery. One of the most promising areas of research involves its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chlorine substituent provides a handle for further functionalization, enabling the creation of compounds with enhanced binding affinity and selectivity.

Moreover, the compound has shown promise in the development of agrochemicals. Its ability to interact with biological systems makes it a useful scaffold for designing herbicides and pesticides that are more effective and environmentally friendly. Recent studies have highlighted its potential in disrupting metabolic pathways in pests while minimizing harm to non-target organisms. This aligns with the growing demand for sustainable agricultural practices worldwide.

The synthesis of 4-Chloro-3-pyridinesulfonamide typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. The introduction of the chloro group at the 4-position is often achieved through electrophilic aromatic substitution reactions, while the sulfonamide group is incorporated via nucleophilic substitution or condensation reactions. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily accessible for further research.

From a computational chemistry perspective, 4-Chloro-3-pyridinesulfonamide has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into its binding modes and affinity for various enzymes and receptors. This information is crucial for designing next-generation drugs with improved pharmacokinetic properties. Additionally, computational methods have been used to predict potential side effects and toxicity profiles, ensuring that new drug candidates are safe for clinical use.

The compound's stability under different conditions is another area of interest. Research has demonstrated that 4-Chloro-3-pyridinesulfonamide maintains its structural integrity under moderate temperatures and pH conditions, making it suitable for industrial applications. However, its solubility in water remains a challenge, necessitating further modifications to enhance bioavailability. Efforts are ongoing to develop derivatives with improved solubility while preserving their biological activity.

In conclusion, 4-Chloro-3-pyridinesulfonamide (CAS No. 33263-43-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical modifications, making it a valuable scaffold for drug discovery. Ongoing research continues to uncover new applications and optimize synthetic routes, ensuring that this compound remains at the forefront of scientific innovation.